![molecular formula C21H23N3O3S2 B2545611 N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide CAS No. 922461-53-8](/img/structure/B2545611.png)
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide
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Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various spectroscopic methods. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule . Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the carbon and hydrogen atoms in the molecule .Scientific Research Applications
Heterocyclic Synthesis and Biological Activity
Heterocyclic Synthesis with Thiophene-2-Carboxamide
The synthesis of heterocyclic compounds using thiophene-2-carboxamide demonstrates significant antibiotic and antibacterial properties against both Gram-positive and Gram-negative bacteria. These compounds are synthesized through reactions involving ammonia, benzaldehyde, formic acid, and other reagents to yield pyrimidinone derivatives with potential as new antibiotic and antibacterial drugs (Ahmed, 2007).
Antitumor Evaluation
Novel Synthesis and Antitumor Evaluation
Research on the synthesis of different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, and other rings from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide has shown significant antitumor activities. These compounds have demonstrated high inhibitory effects on human cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268), highlighting their potential for further biological investigations and cancer treatment (Shams et al., 2010).
Antimicrobial and Antifungal Activities
Pyridine-2(1H)-thione in Heterocyclic Synthesis
The synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives from 3-(4-bromophenyl)-2-cyanoprop-2-enethioamide has been explored. Some of these newly synthesized compounds were screened for their antimicrobial activities, demonstrating effectiveness against various microbes, thereby suggesting their potential use in developing new antimicrobial agents (Gad-Elkareem et al., 2011).
Anti-Inflammatory and Antioxidant Activities
Anti-Inflammatory and Antioxidant Activity
Acid chloride derivatives of 2-amino-N-(3-chlorophenyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-3-carboxamide have shown in vitro anti-inflammatory and antioxidant activity. This research outlines the potential of these derivatives in mimicking the effects of ibuprofen and ascorbic acid, respectively, offering a basis for further development of anti-inflammatory and antioxidant agents (Kumar et al., 2008).
properties
IUPAC Name |
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3S2/c1-14-5-7-16(8-6-14)29(26,27)24-11-9-15(10-12-24)20(25)23-21-18(13-22)17-3-2-4-19(17)28-21/h5-8,15H,2-4,9-12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHHVUQHTVFKJKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C4=C(S3)CCC4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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